Cas no 2228562-52-3 ((1-ethynylcyclopropyl)cyclopentane)

• Product Name: (1-ethynylcyclopropyl)cyclopentane
• CAS No: 2228562-52-3
• MF: C₁₀H₁₄
• MW: 134.218163013458
• CID: 6547541
• PubChem ID: 165618434
• Update Time: 2025-07-15

(1-ethynylcyclopropyl)cyclopentane Chemical and Physical Properties

Names and Identifiers

• (1-ethynylcyclopropyl)cyclopentane
• EN300-1815632
• 2228562-52-3

• Inchi： 1S/C10H14/c1-2-10(7-8-10)9-5-3-4-6-9/h1,9H,3-8H2
• InChI Key： XTQYRYKUGFIXSF-UHFFFAOYSA-N
• SMILES： C1(C#C)(CC1)C1CCCC1

Computed Properties

• Exact Mass: 134.109550447g/mol
• Monoisotopic Mass: 134.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on (1-ethynylcyclopropyl)cyclopentane

Comprehensive Analysis of (1-Ethynylcyclopropyl)cyclopentane (CAS No. 2228562-52-3): Properties, Applications, and Industry Trends

The compound (1-ethynylcyclopropyl)cyclopentane (CAS No. 2228562-52-3) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceuticals, agrochemicals, and material science. This article delves into the molecular characteristics, synthesis pathways, and emerging uses of this compound, while also addressing frequently asked questions and trending topics in the field.

Chemically, (1-ethynylcyclopropyl)cyclopentane belongs to the class of cyclopropyl-alkyne derivatives, a group known for their remarkable stability and reactivity. The presence of both cyclopropyl and cyclopentyl rings, coupled with an ethynyl functional group, makes this compound particularly interesting for researchers exploring novel bioactive molecules and polymeric materials. Its CAS registry number, 2228562-52-3, serves as a unique identifier in chemical databases and regulatory documents.

Recent studies highlight the growing demand for cyclopropane-containing compounds in drug discovery, with particular emphasis on their role as metabolic stabilizers and bioisosteres. The 1-ethynylcyclopropyl moiety in this molecule has shown promise in enhancing the pharmacokinetic properties of lead compounds, making it a valuable scaffold for medicinal chemists. This aligns with current industry trends where researchers are actively searching for "improved drug bioavailability" and "novel small molecule therapeutics".

In material science applications, the ethynyl group in 2228562-52-3 offers opportunities for click chemistry reactions, particularly in the development of advanced polymers and dendrimers. The compound's ability to participate in Huisgen cycloadditions makes it attractive for creating customized molecular architectures, a topic frequently searched by materials scientists exploring "smart material design" and "molecular engineering".

The synthesis of (1-ethynylcyclopropyl)cyclopentane typically involves Sonogashira coupling reactions between appropriate cyclopropyl halides and terminal alkynes. Recent advancements in catalytic systems have improved the yield and purity of this compound, addressing common search queries about "efficient synthetic routes for cyclopropyl alkynes". Purification is generally achieved through column chromatography or distillation techniques, depending on the scale and intended application.

From a commercial perspective, the global market for fine chemicals containing cyclopropyl motifs has seen steady growth, driven by increasing R&D investments in precision medicine and functional materials. Suppliers of 2228562-52-3 often highlight its high purity grades (typically >95%) and compliance with REACH regulations, responding to industry concerns about "chemical sourcing reliability" and "regulatory compliance".

Environmental and safety considerations for handling (1-ethynylcyclopropyl)cyclopentane follow standard organic compound protocols. While not classified as hazardous under current regulations, proper ventilation systems and personal protective equipment are recommended during laboratory operations. This addresses common search terms like "safe handling of alkynyl compounds" and "chemical storage best practices".

Future research directions for CAS 2228562-52-3 may explore its potential in catalysis and asymmetric synthesis, particularly in constructing chiral cyclopropane derivatives. The compound's versatility also makes it a candidate for developing molecular probes in biological studies, aligning with growing interest in "chemical biology tools" and "mechanistic studies".

In analytical chemistry, characterization of (1-ethynylcyclopropyl)cyclopentane typically employs NMR spectroscopy (particularly ¹H and ¹³C), mass spectrometry, and IR spectroscopy. These techniques confirm the compound's structural integrity and purity, topics frequently searched by quality control professionals and analytical chemists.

The patent landscape reveals increasing intellectual property activity surrounding cyclopropyl-alkyne derivatives, with several applications mentioning 2228562-52-3 as an intermediate or active component. This reflects broader industry trends in "pharmaceutical patent strategies" and "chemical innovation protection".

For researchers considering (1-ethynylcyclopropyl)cyclopentane in their work, key considerations include its storage stability (recommended under inert atmosphere at low temperatures) and solvent compatibility (soluble in most organic solvents but insoluble in water). These practical aspects address common laboratory queries about "chemical storage conditions" and "solvent selection guidelines".

In conclusion, CAS 2228562-52-3 represents an important building block in modern chemical research, with applications spanning multiple disciplines. Its unique combination of cyclopropyl, cyclopentyl, and ethynyl functionalities continues to inspire innovation in molecular design, responding to the chemical industry's demand for "versatile synthetic intermediates" and "functionally rich scaffolds". As research progresses, we anticipate new discoveries that will further expand the utility of this remarkable compound.